Cas no 773138-93-5 (benzoic acid, 3-chloro-5-fluoro-, ethyl ester)

• Product Name: benzoic acid, 3-chloro-5-fluoro-, ethyl ester
• CAS No: 773138-93-5
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 1784058
• PubChem ID: 46311300
• Update Time: 2025-04-21

benzoic acid, 3-chloro-5-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• benzoic acid, 3-chloro-5-fluoro-, ethyl ester
• LogP
• Ethyl 3-chloro-5-fluorobenzoate
• 3-Chloro-5-fluorobenzoic acid ethyl ester, 97%
• MFCD06205060
• DTXSID30673261
• 3-Chloro-5-fluorobenzoic acid ethyl ester
• EN300-6504667
• AKOS017560321
• starbld0036499
• 773138-93-5

• MDL： MFCD06205060
• Inchi： 1S/C9H8ClFO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2H2,1H3
• InChI Key： DQCODEVVXJRLNF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)OCC)=C1)F

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų